N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO3/c1-13-6-5-7-14(2)18(13)22-11-10-20-19(21)17-12-15-8-3-4-9-16(15)23-17/h3-9,12H,10-11H2,1-2H3,(H,20,21)
• InChI Key: UCJYHBHXIWTWAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCNC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide is an organic compound that belongs to the class of benzofuran carboxamides This compound is characterized by the presence of a benzofuran ring, a carboxamide group, and a phenoxyethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide typically involves the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through the cyclization of appropriate precursors, such as 2-hydroxybenzaldehyde and ethyl acetoacetate, under acidic or basic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the benzofuran derivative with an appropriate amine, such as 2-(2,6-dimethylphenoxy)ethylamine, in the presence of coupling agents like carbodiimides.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to obtain reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the benzofuran ring or the phenoxyethyl moiety are replaced with other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles under suitable conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(2,6-dimethylphenoxy)ethyl]-2,6-dimethylaniline
• N-[2-(2,6-dimethylphenoxy)ethyl]-2-methoxyaniline
• N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide

Uniqueness

N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide is unique due to the presence of the benzofuran ring, which imparts distinct chemical and biological properties compared to other similar compounds. This structural feature may enhance its stability, reactivity, and potential biological activities, making it a valuable compound for various research applications.